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Introduction
Methylenetetrahydrofolate dehydrogenase 2 (MTHFD2) is a mitochondrial enzyme crucial to

one-carbon (1C) metabolism. This pathway is essential for the biosynthesis of nucleotides and

amino acids, which are fundamental for rapidly proliferating cells, including cancerous ones.[1]

[2] Unlike its cytosolic counterpart MTHFD1, MTHFD2 is highly expressed in embryonic and

tumor tissues while having low to non-existent expression in most healthy adult tissues, making

it a compelling target for cancer therapy.[2] Inhibition of MTHFD2 disrupts the folate cycle,

leading to impaired DNA synthesis and repair, and can ultimately trigger cell death in cancer

cells. DS18561882 is a potent and isozyme-selective inhibitor of MTHFD2.[3][4] These

application notes provide detailed protocols for measuring the inhibitory effect of DS18561882
on MTHFD2, both biochemically and in a cellular context.

Data Presentation
The inhibitory activity of DS18561882 against MTHFD2 has been quantified in various assays.

The following tables summarize the key quantitative data.
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Table 1: In Vitro Inhibitory Activity of DS18561882

Parameter Target Enzyme Value Reference

IC50 MTHFD2 0.0063 µM (6.3 nM) [3][4][5][6]

IC50 MTHFD1 0.57 µM (570 nM) [3][4][5][6]

GI50 MDA-MB-231 cells 140 nM [3][5]

Table 2: In Vivo Efficacy of DS18561882

Animal Model Cell Line Dose Effect Reference

Mouse Xenograft
MDA-MB-231

(Breast Cancer)

300 mg/kg (oral,

twice daily)

67% Tumor

Growth Inhibition

(TGI)

[3][6]

Signaling and Experimental Workflow Diagrams
To visualize the mechanism of action and the experimental approach, the following diagrams

are provided.
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MTHFD2 in One-Carbon Metabolism.
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Workflow for Measuring MTHFD2 Inhibition.

Experimental Protocols
MTHFD2 Enzymatic Assay
This biochemical assay directly measures the inhibitory effect of DS18561882 on the enzymatic

activity of MTHFD2 by quantifying the production of NADH.

Materials:

Recombinant human MTHFD2 protein

DS18561882
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5,10-methylenetetrahydrofolate (CH2-THF) as substrate

Nicotinamide adenine dinucleotide (NAD+) as a cofactor

Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 10 mM MgCl2, 1 mM DTT

96-well microplate (black, clear bottom for fluorescence)

Microplate reader capable of measuring fluorescence (Excitation: 340 nm, Emission: 460 nm

for NADH)

Procedure:

Compound Preparation: Prepare a stock solution of DS18561882 in DMSO. Create a serial

dilution of DS18561882 in the assay buffer to achieve a range of desired concentrations.

Reaction Mixture Preparation: In each well of the 96-well plate, add the following

components in order:

Assay Buffer

Recombinant human MTHFD2 protein (final concentration, e.g., 10-50 nM)

DS18561882 at various concentrations or vehicle (DMSO) for control.

Initiation of Reaction: Initiate the enzymatic reaction by adding the substrates:

NAD+ (final concentration, e.g., 500 µM)

CH2-THF (final concentration, e.g., 50 µM)

Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes),

protected from light.

Detection: Measure the fluorescence of NADH produced in each well using a microplate

reader.

Data Analysis:
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Subtract the background fluorescence (wells without enzyme).

Calculate the percentage of inhibition for each concentration of DS18561882 relative to

the vehicle control.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit

the data to a dose-response curve to determine the IC50 value.

Cell Viability Assay
This cell-based assay determines the effect of MTHFD2 inhibition by DS18561882 on the

proliferation of cancer cells.

Materials:

MDA-MB-231 human breast cancer cell line

DS18561882

Complete growth medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

96-well cell culture plates

Cell viability reagent (e.g., MTT, AlamarBlue, or CellTiter-Glo)

Microplate reader

Procedure:

Cell Seeding: Seed MDA-MB-231 cells into a 96-well plate at a density of 2,000-5,000 cells

per well in 100 µL of complete growth medium. Allow the cells to adhere overnight in a

humidified incubator at 37°C with 5% CO2.[7][8]

Treatment: The next day, treat the cells with a serial dilution of DS18561882 prepared in a

complete growth medium. Include a vehicle control (DMSO) and a no-cell control (medium

only).

Incubation: Incubate the plates for 72 to 96 hours at 37°C with 5% CO2.[9]
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Viability Measurement:

For MTT assay: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for

2-4 hours. Then, remove the medium and add 100 µL of DMSO to dissolve the formazan

crystals. Read the absorbance at 570 nm.[10]

For AlamarBlue assay: Add 10 µL of AlamarBlue reagent to each well and incubate for 2-4

hours. Read the fluorescence (Excitation: 560 nm, Emission: 590 nm).[11]

Data Analysis:

Subtract the background reading from all wells.

Calculate the percentage of cell viability for each concentration relative to the vehicle-

treated cells.

Plot the percentage of viability against the logarithm of the inhibitor concentration and fit

the data to a dose-response curve to determine the GI50 (concentration for 50% growth

inhibition).

Measurement of Cellular NAD+/NADH Ratio
Inhibition of MTHFD2, an NAD+-dependent enzyme, can alter the cellular NAD+/NADH ratio.

This protocol outlines a method to measure this change.

Materials:

Cultured cells (e.g., MDA-MB-231)

DS18561882

Ice-cold PBS

Acidic Extraction Buffer (for NAD+): 0.5 M Perchloric Acid (HClO4)

Alkaline Extraction Buffer (for NADH): 0.1 M NaOH with 1 mM EDTA

Neutralization Buffer (for acidic extract): 3 M Potassium Carbonate (K2CO3)
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Neutralization Buffer (for alkaline extract): 0.1 M HCl

Commercially available NAD+/NADH assay kit (enzymatic cycling assay, colorimetric or

fluorometric)

Microcentrifuge tubes

Microplate reader

Procedure:

Cell Treatment and Harvesting:

Culture cells to ~80% confluency and treat with DS18561882 at the desired concentration

and for the desired time.

After treatment, aspirate the medium and wash the cells twice with ice-cold PBS.

For adherent cells, scrape them in PBS and pellet by centrifugation.

Extraction:

For NAD+: Resuspend the cell pellet in ice-cold Acidic Extraction Buffer. Vortex vigorously

and incubate on ice for 15 minutes. Centrifuge at 13,000 x g for 10 minutes at 4°C.[12]

For NADH: Resuspend a separate cell pellet in ice-cold Alkaline Extraction Buffer. Heat at

80°C for 10 minutes, then place on ice. Centrifuge at 13,000 x g for 10 minutes at 4°C.[13]

Neutralization:

NAD+ Extract: Carefully transfer the supernatant to a new tube and neutralize by adding

Neutralization Buffer (K2CO3) until the pH is between 7 and 8. Incubate on ice for 10

minutes to precipitate potassium perchlorate. Centrifuge to clarify the supernatant.[12]

NADH Extract: Carefully transfer the supernatant to a new tube and neutralize with

Neutralization Buffer (HCl) to a pH between 7 and 8.

Quantification:
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Use a commercial NAD+/NADH assay kit to measure the concentration of NAD+ and

NADH in the respective extracts according to the manufacturer's instructions. This typically

involves an enzymatic cycling reaction that generates a colored or fluorescent product.[14]

[15][16]

Data Analysis:

Determine the concentrations of NAD+ and NADH from the standard curve provided in the

kit.

Normalize the values to the protein concentration of the initial cell lysate (determined by a

BCA or Bradford assay from a parallel sample).

Calculate the NAD+/NADH ratio for both treated and untreated samples and compare.

Conclusion
The protocols outlined in these application notes provide a comprehensive framework for

researchers to accurately measure the inhibition of MTHFD2 by DS18561882. By employing a

combination of biochemical and cell-based assays, investigators can thoroughly characterize

the potency and efficacy of this inhibitor, contributing to a deeper understanding of its

therapeutic potential in cancers that overexpress MTHFD2.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. The mitochondrial one-carbon metabolic pathway is associated with patient survival in
pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://experiments.springernature.com/articles/10.1007/978-1-0716-1433-4_15
https://www.researchgate.net/publication/326966193_Assays_for_NAD-Dependent_Reactions_and_NAD_Metabolites_Methods_and_Protocols
https://pmc.ncbi.nlm.nih.gov/articles/PMC10800990/
https://www.benchchem.com/product/b8095293/docs?utm_src=pdf-body#measuring-mthfd2-inhibition-by-ds18561882-application-notes-and-protocols
https://www.benchchem.com/product/b8095293?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/358149830_Protocols_for_analyzing_metabolic_derangements_caused_by_increased_NADHNAD_ratio_in_cell_lines_and_in_mice
https://pmc.ncbi.nlm.nih.gov/articles/PMC6036444/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6036444/
https://www.medchemexpress.com/ds18561882.html
https://www.researchgate.net/figure/Schematic-diagram-of-enzymes-metabolites-and-compartmentalization-of-folate-one-carbon_fig1_327917722
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8095293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Binding Analysis and Structure-Based Design of Tricyclic Coumarin-Derived MTHFD2
Inhibitors as Anticancer Agents: Insights from Computational Modeling - PMC
[pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Cell viability assay [bio-protocol.org]

8. 2.2.7. Cell Viability Assay [bio-protocol.org]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. mdpi.com [mdpi.com]

12. benchchem.com [benchchem.com]

13. Two Different Methods of Quantification of Oxidized Nicotinamide Adenine Dinucleotide
(NAD+) and Reduced Nicotinamide Adenine Dinucleotide (NADH) Intracellular Levels:
Enzymatic Coupled Cycling Assay and Ultra-performance LiquidChromatography (UPLC)-
Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

14. Assays for Determination of Cellular and Mitochondrial NAD+ and NADH Content |
Springer Nature Experiments [experiments.springernature.com]

15. researchgate.net [researchgate.net]

16. Optimized protocol for quantification of extracellular nicotinamide adenine dinucleotide:
evaluating clinical parameters and pre-analytical factors for translational research - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Measuring MTHFD2 Inhibition by DS18561882:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8095293/docs#measuring-mthfd2-inhibition-by-
ds18561882-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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